Cas no 1512520-77-2 (3-Furanmethanol, α-(2-aminoethyl)-2-methyl-)

3-Furanmethanol, α-(2-aminoethyl)-2-methyl-, is a furan-based compound featuring both hydroxyl and amino functional groups, making it a versatile intermediate in organic synthesis. Its structural characteristics, including the furan ring and the presence of reactive sites, enable its use in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s bifunctional nature allows for selective modifications, facilitating the synthesis of complex molecules. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility in research and industrial applications. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds with potential biological activity.
3-Furanmethanol, α-(2-aminoethyl)-2-methyl- structure
1512520-77-2 structure
Product Name:3-Furanmethanol, α-(2-aminoethyl)-2-methyl-
CAS No:1512520-77-2
MF:C8H13NO2
MW:155.194322347641
CID:5273328
Update Time:2025-05-24

3-Furanmethanol, α-(2-aminoethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanol, α-(2-aminoethyl)-2-methyl-
    • 3-Amino-1-(2-methylfuran-3-yl)propan-1-ol
    • Inchi: 1S/C8H13NO2/c1-6-7(3-5-11-6)8(10)2-4-9/h3,5,8,10H,2,4,9H2,1H3
    • InChI Key: GNAXJIOPJMPDIM-UHFFFAOYSA-N
    • SMILES: C(C1C=COC=1C)(O)CCN

3-Furanmethanol, α-(2-aminoethyl)-2-methyl- Pricemore >>

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Additional information on 3-Furanmethanol, α-(2-aminoethyl)-2-methyl-

Recent Advances in the Study of 1512520-77-2 and 3-Furanmethanol, α-(2-aminoethyl)-2-methyl-: A Comprehensive Research Brief

The chemical compound 1512520-77-2 and its derivative, 3-Furanmethanol, α-(2-aminoethyl)-2-methyl-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural and functional properties that make them promising candidates for various therapeutic applications. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 1512520-77-2 as a key intermediate in the synthesis of bioactive molecules. Its structural versatility allows for the development of novel derivatives, such as 3-Furanmethanol, α-(2-aminoethyl)-2-methyl-, which has shown potential in modulating specific biological pathways. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the production and purity of these compounds. These efforts have led to improved yields and reduced by-products, enhancing their feasibility for large-scale production.

In vitro and in vivo studies have demonstrated the biological activity of 3-Furanmethanol, α-(2-aminoethyl)-2-methyl-, particularly in the context of neurological and inflammatory diseases. For instance, preliminary data suggest that this compound may act as a modulator of neurotransmitter receptors, offering potential therapeutic benefits for conditions such as Parkinson's disease and depression. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with promising results indicating reduced cytokine production and tissue damage.

The mechanism of action of these compounds is an area of active research. Recent findings suggest that 1512520-77-2 and its derivatives may interact with specific protein targets, such as G-protein-coupled receptors (GPCRs) and ion channels, to elicit their biological effects. Structural-activity relationship (SAR) studies have been instrumental in identifying the critical functional groups responsible for these interactions, paving the way for the design of more potent and selective analogs.

Despite the promising results, challenges remain in the development of these compounds for clinical use. Issues such as pharmacokinetics, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring novel drug delivery systems, such as nanoparticles and liposomes, to enhance the stability and targeted delivery of these compounds.

In conclusion, the study of 1512520-77-2 and 3-Furanmethanol, α-(2-aminoethyl)-2-methyl- represents a vibrant area of research with significant potential for therapeutic innovation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be crucial in translating these findings into clinically viable treatments. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding of these compounds and their applications in medicine.

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